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Compound of Interest

Compound Name: Butyl glycolate

Cat. No.: B1266377

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical component of laboratory operations. This
guide provides essential safety and logistical information for the proper disposal of butyl
glycolate, focusing on procedural steps to protect both laboratory personnel and the
environment.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to be aware of the hazards associated
with butyl glycolate and to use appropriate personal protective equipment (PPE). Butyl
glycolate is known to cause serious eye damage and is suspected of damaging fertility or the
unborn child.[1][2] Some sources also indicate it can cause skin and respiratory irritation.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Chemical splash goggles are essential.

o Hand Protection: Wear protective gloves, such as butyl rubber or nitrile rubber gloves.
o Skin Protection: Use a lab coat or other protective clothing to prevent skin contact.

o Respiratory Protection: If working in a poorly ventilated area or with large quantities, a
respirator may be necessary.
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In the event of a spill, immediately absorb the material with an inert, liquid-binding substance

like sand, diatomaceous earth, or a universal binding agent.[1][3] The contaminated absorbent
material should then be placed in a suitable, labeled container for disposal.[1] Ensure the area
is well-ventilated and prevent the spill from entering drains, surface water, or groundwater.[1][3]

Step-by-Step Disposal Procedure

The proper disposal of butyl glycolate is governed by local, state, and federal regulations. As
the generator of the waste, you are responsible for determining if it is a hazardous waste under
the Resource Conservation and Recovery Act (RCRA).

o Waste Characterization:

o Is it alisted hazardous waste? Butyl glycolate is not typically found on the EPA's F, K, P,
or U lists of hazardous wastes.

o Does it exhibit hazardous characteristics? You must determine if your butyl glycolate
waste exhibits any of the four characteristics of hazardous waste as defined by the EPA:

Ignitability: Can it easily catch fire?

Corrosivity: Is it highly acidic or basic?

Reactivity: Is it unstable or does it react violently?

Toxicity: Does it contain contaminants that could leach into groundwater?

o This determination can be made through laboratory analysis or by applying knowledge of
the waste.

» Containerization and Labeling:
o Use a container that is compatible with butyl glycolate and is in good condition.

o The container must be clearly labeled with the words "Hazardous Waste" (if applicable),
the name of the chemical ("Butyl Glycolate"), and the date accumulation started.

o Storage:
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o Store the waste container in a designated, well-ventilated, and secure area.

o Follow all regulatory requirements for the storage of hazardous waste, including limits on
the amount of waste and the length of time it can be stored on-site.

e Disposal:

o Arrange for the disposal of the waste through a licensed hazardous waste disposal
company.

o Do not pour butyl glycolate down the drain or dispose of it with regular trash.[1][4]

o For transportation off-site, the waste must be accompanied by a Uniform Hazardous
Waste Manifest, which tracks the waste from your facility to its final disposal site.

Quantitative Data Summary

While specific quantitative disposal thresholds for butyl glycolate are not readily available in
public documentation, the following table summarizes key hazard information.
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Parameter

Value

Reference

Oral LD50 (rat)

4,595 mg/kg

[3]

Hazard Pictograms

Corrosion, Health Hazard

[1]

Hazard Statements

H318: Causes serious eye
damage. H361fd: Suspected of
damaging fertility. Suspected
of damaging the unborn child.

[1]

Precautionary Statements

P280: Wear protective
gloves/eye protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P308+P313:
IF exposed or concerned: Get

medical advice/attention.

[1]

Butyl Glycolate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of butyl

glycolate.
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Caption: Decision workflow for butyl glycolate waste disposal.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of butyl glycolate, thereby fostering a secure and environmentally responsible
research environment. Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Butyl Glycolate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266377#butyl-glycolate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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